Clofibric acid acyl-b-D-glucuronide
Clofibric acid acyl-b-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
72072-47-0
VCID:
VC20807429
InChI:
InChI=1S/C16H19ClO9/c1-16(2,26-8-5-3-7(17)4-6-8)15(23)25-14-11(20)9(18)10(19)12(24-14)13(21)22/h3-6,9-12,14,18-20H,1-2H3,(H,21,22)/t9-,10-,11+,12-,14-/m0/s1
SMILES:
CC(C)(C(=O)OC1C(C(C(C(O1)C(=O)O)O)O)O)OC2=CC=C(C=C2)Cl
Molecular Formula:
C₁₆H₁₉ClO₉
Molecular Weight:
390.8 g/mol
Clofibric acid acyl-b-D-glucuronide
CAS No.: 72072-47-0
Cat. No.: VC20807429
Molecular Formula: C₁₆H₁₉ClO₉
Molecular Weight: 390.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 72072-47-0 |
|---|---|
| Molecular Formula | C₁₆H₁₉ClO₉ |
| Molecular Weight | 390.8 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H19ClO9/c1-16(2,26-8-5-3-7(17)4-6-8)15(23)25-14-11(20)9(18)10(19)12(24-14)13(21)22/h3-6,9-12,14,18-20H,1-2H3,(H,21,22)/t9-,10-,11+,12-,14-/m0/s1 |
| Standard InChI Key | LCJVUUVMVSSIGZ-HNRZYHPDSA-N |
| Isomeric SMILES | CC(C)(C(=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)O)OC2=CC=C(C=C2)Cl |
| SMILES | CC(C)(C(=O)OC1C(C(C(C(O1)C(=O)O)O)O)O)OC2=CC=C(C=C2)Cl |
| Canonical SMILES | CC(C)(C(=O)OC1C(C(C(C(O1)C(=O)O)O)O)O)OC2=CC=C(C=C2)Cl |
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